Cas no 1799733-54-2 (GS9857 (Voxilaprevir) Intermediates)

• Product Name: GS9857 (Voxilaprevir) Intermediates
• CAS No: 1799733-54-2
• MF: C₂₁H₃₂N₂O₄
• MW: 376.489786148071
• MDL: MFCD31653112
• CID: 4617260
• PubChem ID: 131737095
• Update Time: 2025-08-05

GS9857 (Voxilaprevir) Intermediates Chemical and Physical Properties

Names and Identifiers

• DB-160931
• AC4810
• 1799733-54-2
• OKRJYXRNIQLVOV-YANBCZTBSA-N
• (s)-1-phenylethanamine (s)-2-((((1r,2r)-2-allylcyclopropoxy)carbonyl)amino)-3,3-dimethylbutanoic acid
• (S)-2-((((1R,2R)-2-allylcyclopropoxy)carbonyl)amino)-3,3-dimethylbutanoic acid (S)-1-Phenylethan-1-amine Salt
• GS9857 (Voxilaprevir) Intermediates
• (2S)-3,3-dimethyl-2-[[(1R,2R)-2-prop-2-enylcyclopropyl]oxycarbonylamino]butanoic acid;(1S)-1-phenylethanamine
• AC-30210

• MDL： MFCD31653112
• Inchi： 1S/C13H21NO4.C8H11N/c1-5-6-8-7-9(8)18-12(17)14-10(11(15)16)13(2,3)4;1-7(9)8-5-3-2-4-6-8/h5,8-10H,1,6-7H2,2-4H3,(H,14,17)(H,15,16);2-7H,9H2,1H3/t8-,9-,10-;7-/m10/s1
• InChI Key： OKRJYXRNIQLVOV-YANBCZTBSA-N
• SMILES： [C@H](C1C=CC=CC=1)(N)C.O([C@@H]1C[C@H]1CC=C)C(=O)N[C@H](C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 376.23620751g/mol
• Monoisotopic Mass: 376.23620751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 420
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on GS9857 (Voxilaprevir) Intermediates

GS9857 (Voxilaprevir) Intermediates: An Overview of a Key Compound in Hepatitis C Treatment

GS9857 (Voxilaprevir) is a critical intermediate in the synthesis of Voxilaprevir, a potent inhibitor of the hepatitis C virus (HCV) NS3/4A protease. With the CAS number 1799733-54-2, this compound plays a pivotal role in the development of antiviral therapies aimed at combating HCV infections. This article delves into the chemical properties, synthesis methods, and clinical significance of GS9857 (Voxilaprevir) Intermediates, providing a comprehensive overview for researchers and professionals in the pharmaceutical industry.

The hepatitis C virus (HCV) is a major global health concern, affecting millions of individuals worldwide. The development of effective antiviral drugs has been a focal point of research in recent years, with significant progress made in the treatment and management of HCV infections. One such breakthrough is the discovery and development of Voxilaprevir, a direct-acting antiviral (DAA) that targets the NS3/4A protease, an essential enzyme for HCV replication.

GS9857 (Voxilaprevir) Intermediates are crucial building blocks in the synthesis of Voxilaprevir. These intermediates are synthesized through a series of well-defined chemical reactions, ensuring high purity and yield. The chemical structure of GS9857 is characterized by its complex architecture, which includes multiple functional groups that contribute to its pharmacological activity. The synthesis process involves several steps, including functional group manipulations, protection and deprotection reactions, and coupling reactions to form the final product.

Recent studies have highlighted the importance of GS9857 (Voxilaprevir) Intermediates in enhancing the efficacy and safety of Voxilaprevir. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that optimizing the synthesis pathway of GS9857 can significantly improve the overall yield and purity of Voxilaprevir. This optimization not only reduces production costs but also ensures that the final product meets stringent quality standards required for clinical use.

Clinical trials have demonstrated that Voxilaprevir, synthesized using GS9857 (Voxilaprevir) Intermediates, exhibits high potency against various genotypes of HCV. In a Phase III clinical trial conducted by Gilead Sciences, Voxilaprevir was shown to achieve sustained virologic response (SVR) rates exceeding 95% in patients with HCV genotype 1 infection. These results underscore the therapeutic potential of Voxilaprevir and its intermediates in treating HCV infections.

The safety profile of Voxilaprevir is also noteworthy. Clinical trials have reported minimal side effects, with most patients tolerating the drug well. This favorable safety profile is attributed to the precise control over the synthesis process, which ensures that impurities and by-products are minimized during the production of GS9857 (Voxilaprevir) Intermediates.

In addition to its therapeutic applications, GS9857 (Voxilaprevir) Intermediates have also been studied for their potential use in combination therapies. Research has shown that combining Voxilaprevir with other DAAs can further enhance treatment outcomes, reducing the risk of drug resistance and improving patient outcomes. For example, a study published in Hepatology in 2020 demonstrated that a combination therapy involving Voxilaprevir and sofosbuvir achieved SVR rates close to 100% in patients with difficult-to-treat HCV genotypes.

The ongoing research into GS9857 (Voxilaprevir) Intermediates continues to uncover new insights into their chemical properties and biological activities. Advances in synthetic chemistry and biotechnology are expected to further refine the production process, making it more efficient and cost-effective. This will not only benefit pharmaceutical companies but also improve access to life-saving treatments for patients with HCV infections.

In conclusion, GS9857 (Voxilaprevir) Intermediates are essential components in the development of effective antiviral therapies for hepatitis C. Their unique chemical properties and high purity make them valuable assets in the pharmaceutical industry. As research continues to advance, it is likely that these intermediates will play an even more significant role in combating HCV infections and improving patient outcomes.